Cas no 43216-73-5 (1,3-Benzenediamine,2-chloro-4-methyl-)
43216-73-5 structure
Product Name:1,3-Benzenediamine,2-chloro-4-methyl-
CAS No:43216-73-5
MF:C7H9ClN2
MW:156.612760305405
CID:331524
PubChem ID:94529
Update Time:2025-04-19
1,3-Benzenediamine,2-chloro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,2-chloro-4-methyl-
- 2-chloro-4-methyl-benzene-1,3-diamine
- 2-chloro-4-methylbenzene-1,3-diamine
- DTXSID6073520
- 43216-73-5
- 1,3-Benzenediamine, 2-chloro-4-methyl-
-
- Inchi: 1S/C7H9ClN2/c1-4-2-3-5(9)6(8)7(4)10/h2-3H,9-10H2,1H3
- InChI Key: YYQCBWFZPBTUKI-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(C)=C1N)N
Computed Properties
- Exact Mass: 156.045
- Monoisotopic Mass: 156.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.281
- Boiling Point: 284°Cat760mmHg
- Flash Point: 125.6°C
- Refractive Index: 1.647
1,3-Benzenediamine,2-chloro-4-methyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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